N-isopropyl-N-(2-methoxybenzyl)-3-methyl-2-furamide

• IUPAC Name: N-[(2-methoxyphenyl)methyl]-3-methyl-N-propan-2-ylfuran-2-carboxamide
• InChI: InChI=1S/C17H21NO3/c1-12(2)18(17(19)16-13(3)9-10-21-16)11-14-7-5-6-8-15(14)20-4/h5-10,12H,11H2,1-4H3
• InChI Key: WMRDENBPMWHQTR-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(OC=C1)C(=O)N(CC2=CC=CC=C2OC)C(C)C
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

N-isopropyl-N-(2-methoxybenzyl)-3-methyl-2-furamide, also known as NBMI, is a synthetic compound that has gained significant interest in scientific research due to its potential therapeutic applications. NBMI is a chelating agent that has been shown to bind to heavy metals and other toxic substances in the body, thereby reducing their harmful effects.

Mechanism of Action

N-isopropyl-N-(2-methoxybenzyl)-3-methyl-2-furamide works by binding to heavy metals and other toxic substances in the body, thereby reducing their harmful effects. This compound forms a stable complex with these substances, which can then be excreted from the body. This compound has also been shown to have antioxidant properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects:
This compound has been shown to reduce the toxicity of heavy metals such as mercury, lead, and cadmium in the body. This compound has also been shown to reduce oxidative stress and inflammation, which may contribute to its neuroprotective effects. In addition, this compound has been shown to enhance the efficacy of chemotherapy in cancer treatment.

Advantages and Limitations for Lab Experiments

One advantage of using N-isopropyl-N-(2-methoxybenzyl)-3-methyl-2-furamide in lab experiments is its ability to reduce the toxicity of heavy metals and other toxic substances, which may allow for more accurate and reliable results. However, one limitation of using this compound is that it may interfere with the activity of certain enzymes in the body, which may affect the results of some experiments.

Future Directions

There are several potential future directions for research on N-isopropyl-N-(2-methoxybenzyl)-3-methyl-2-furamide. One area of interest is the development of new chelating agents that are more effective and have fewer side effects than this compound. Another area of interest is the use of this compound in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, the potential use of this compound in environmental toxicology and the reduction of heavy metal toxicity in the environment is an area of ongoing research.

Synthesis Methods

N-isopropyl-N-(2-methoxybenzyl)-3-methyl-2-furamide is synthesized by reacting 2-methoxybenzyl chloride with isopropylamine to form N-isopropyl-2-methoxybenzylamine. The resulting compound is then reacted with 3-methyl-2-furoyl chloride to form this compound.

Scientific Research Applications

N-isopropyl-N-(2-methoxybenzyl)-3-methyl-2-furamide has been studied for its potential therapeutic applications in various fields, including neurology, oncology, and environmental toxicology. In neurology, this compound has been shown to have neuroprotective effects and may be useful in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. In oncology, this compound has been shown to enhance the efficacy of chemotherapy and may be useful in the treatment of various types of cancer. In environmental toxicology, this compound has been shown to reduce the toxicity of heavy metals and other toxic substances in the body.